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Compound of Interest

Compound Name: Fmoc-D-Dap(Boc)-OH

Cat. No.: B557063 Get Quote

This technical guide provides essential information regarding the chemical properties of Nα-

Fmoc-Nβ-Boc-D-2,3-diaminopropionic acid, commonly known as Fmoc-D-Dap(Boc)-OH. This

compound is a widely used derivative in solid-phase peptide synthesis, serving as a building

block for the incorporation of D-diaminopropionic acid into peptide chains.

Quantitative Data Summary
The fundamental molecular properties of Fmoc-D-Dap(Boc)-OH are summarized in the table

below. These values are critical for stoichiometric calculations in peptide synthesis and for

analytical characterization.

Property Value

Molecular Formula C₂₃H₂₆N₂O₆[1][2][3][4]

Molecular Weight 426.46 g/mol [1][2][4]

Exact Mass 426.179077 u[2]

Chemical Structure
The structure of Fmoc-D-Dap(Boc)-OH features a D-diaminopropionic acid core. The alpha-

amino group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is base-labile

and suitable for standard solid-phase peptide synthesis protocols. The beta-amino group is
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protected by a tert-butyloxycarbonyl (Boc) group, which is acid-labile, allowing for orthogonal

deprotection strategies.
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Caption: 2D chemical structure of Fmoc-D-Dap(Boc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 162558-25-0|Fmoc-Dap(Boc)-OH|BLD Pharm [bldpharm.com]

2. echemi.com [echemi.com]

3. raybiotech.com [raybiotech.com]

4. Fmoc-Dap(Boc)-OH = 97.0 HPLC 162558-25-0 [sigmaaldrich.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-D-Dap(Boc)-OH].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557063#fmoc-d-dap-boc-oh-molecular-weight-and-
formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b557063?utm_src=pdf-body-img
https://www.benchchem.com/product/b557063?utm_src=pdf-body
https://www.benchchem.com/product/b557063?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/162558-25-0.html
https://www.echemi.com/produce/pr2509011655-fmoc-d-dap-boc-oh.html
https://www.raybiotech.com/fmoc-dap-boc-oh-331-11455
https://www.sigmaaldrich.com/SG/en/product/aldrich/47551
https://www.benchchem.com/product/b557063#fmoc-d-dap-boc-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b557063#fmoc-d-dap-boc-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b557063#fmoc-d-dap-boc-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b557063#fmoc-d-dap-boc-oh-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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